2-(2,4-dichlorophenoxy)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H10Cl2N2O2S2/c16-9-3-4-12(10(17)6-9)21-7-14(20)19-15-18-11(8-23-15)13-2-1-5-22-13/h1-6,8H,7H2,(H,18,19,20)
• InChI Key: VYPWHYAEHPUERN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CSC(=N2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2O2S2
• Molecular Weight: 385.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide, also known as DTTAA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. DTTAA is a thiazole derivative that has been synthesized using a variety of methods, and its mechanism of action has been investigated in various studies.

Scientific Research Applications

Antitumor and Anticancer Activities

Several studies have synthesized and evaluated thiazole derivatives for their potential antitumor and anticancer activities. For instance, Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives and screened them for antitumor activity against various human tumor cell lines. Among the tested compounds, some showed considerable anticancer activity against specific cancer cell lines (Yurttaş, Tay, & Demirayak, 2015). Similarly, Atta and Abdel‐Latif (2021) synthesized thiophene-based compounds that exhibited good inhibitory activity against several cell lines, highlighting the potential of thiazole derivatives in cancer therapy (Atta & Abdel‐Latif, 2021).

Antibacterial Activities

Mistry et al. (2009) synthesized thiazolidinone and acetidinone derivatives and evaluated their antimicrobial activity against different micro-organisms. The study demonstrates the potential of thiazole derivatives as antibacterial agents, with some compounds showing promising results against various bacteria (Mistry, Desai, & Intwala, 2009).

Optoelectronic Properties

Camurlu and Guven (2015) explored the optoelectronic properties of thiazole-based polythiophenes, indicating the potential use of such compounds in electronic devices. Their work demonstrates the synthesis of thiazole-containing monomers and their electrochemical polymerization, revealing useful optical band gaps and switching times for potential application in optoelectronics (Camurlu & Guven, 2015).

Chemical Reactivity and Biological Activity

Kumar and MisraNeeraj (2014) conducted a theoretical study on dichloro-substituted (1,3-thiazol-2-yl)acetamides to compare their chemical reactivity and evaluate their biological activities. The study suggests that these molecules show significant potential for coordination ability, chemical reactivity, and biological activities, highlighting their pharmacological importance (Kumar & MisraNeeraj, 2014).